Cas no 13366-47-7 (N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine)

N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine structure
13366-47-7 structure
Product Name:N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine
CAS No:13366-47-7
MF:C13H18N2
MW:202.295423030853
CID:1233591
PubChem ID:25927
Update Time:2025-04-20

N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine
    • INDOLE, 3-(2-(DIMETHYLAMINO)ETHYL)-1-METHYL-
    • CHEMBL2036916
    • Methyl-1-N,N-dimethyl-tryptamin
    • BRN 0160248
    • AC1L1A20
    • N,N,1-Trimethyltryptamine
    • N',N,N-Trimethyl-tryptamin
    • 3-(2-(Dimethylamino)ethyl)-1-methylindole
    • 3-(2-dimethylaminoethyl)-1-methyl-1H-indole
    • CTK0I1571
    • SureCN12850609
    • Dimethyl-[2-(1-methyl-indol-3-yl)-aethyl]-amin
    • dimethyl-[2-(1-methyl-indol-3-yl)-ethyl]-amine
    • N1,N10,N10-trimethyltryptamine
    • INDOLE, 3-(2-(DIMETHYLAMINO)ETHYL)-1-METHYL-; CHEMBL2036916; Methyl-1-N,N-dimethyl-tryptamin; BRN 0160248; AC1L1A20; N,N,1-Trimethyltryptamine; N',N,N-Trimethyl-tryptamin; 3-(2-(Dimethylamino)ethyl)-1-methylindole; 3-(2-dimethylaminoethyl)-1-methyl-1H-indole; CTK0I1571; SureCN12850609; Dimethyl-[2-(1-methyl-indol-3-yl)-aethyl]-amin; dimethyl-[2-(1-methyl-indol-3-yl)-ethyl]-amine; N1,N10,N10-trimethyltryptamine;
    • 1,N,N-trimethyltryptamine
    • 13366-47-7
    • SCHEMBL12850609
    • DTXSID40158296
    • Inchi: 1S/C13H18N2/c1-14(2)9-8-11-10-15(3)13-7-5-4-6-12(11)13/h4-7,10H,8-9H2,1-3H3
    • InChI Key: WYFWKMQPMCPKLZ-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C2C=CC=CC1=2)CCN(C)C

Computed Properties

  • Exact Mass: 202.14714
  • Monoisotopic Mass: 202.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 8.2Ų

Experimental Properties

  • PSA: 8.17
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.